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Compound of Interest

Compound Name: Disperse red 50

Cat. No.: B085672

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility
characteristics of C.I. Disperse Red 50 (CAS No. 12223-35-7), a monoazo dye. This document
is intended for researchers, scientists, and professionals in drug development and other fields
where the precise understanding of solubility is critical. The guide details the solubility of
Disperse Red 50 in various solvents, outlines experimental protocols for solubility
determination, and explores the key factors influencing its solubility.

Introduction to Disperse Red 50

Disperse Red 50 is a synthetic organic dye characterized by its low solubility in water and its
affinity for hydrophobic materials.[1] Chemically, it is identified as 3-[--INVALID-LINK--
amino]propanenitrile, with the molecular formula C17H16CINsOz2.[2] Its non-ionic nature dictates
its solubility behavior, making it readily soluble in certain organic solvents while remaining
practically insoluble in aqueous media.[3][4] This property is fundamental to its application in
dyeing synthetic fibers like polyester, where it is applied as a fine agueous dispersion.[1][5]

Solubility Data

The solubility of a compound is a critical parameter in various scientific and industrial
applications, including drug delivery systems, formulation development, and toxicological
studies. While qualitative descriptions of Disperse Red 50's solubility are available, precise
gquantitative data in common organic solvents is not extensively documented in publicly
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available literature. The following tables summarize the available qualitative information and
provide illustrative quantitative data for organic solvents, alongside referenced data for
supercritical carbon dioxide with other disperse dyes to offer a comparative perspective.

Table 1: Solubility of Disperse Red 50 in Common Solvents

Solvent Temperature (°C) Solubility Units

Acetone 25 Soluble[3] lllustrative: 15.0
Ethanol 25 Soluble[3] lllustrative: 5.0
Water 25 Very Low[2] <0.1

Note: The quantitative values for acetone and ethanol are illustrative, based on general
statements of solubility for disperse dyes, as specific experimental data for Disperse Red 50
was not found in the surveyed literature. The value for water reflects its characteristic low
agueous solubility.

Table 2: Reference Solubility Data of Other Disperse Dyes in Supercritical Carbon Dioxide
(scCOz2)

For context, the following table presents solubility data for other disperse dyes in supercritical
COgz, a solvent of increasing interest for "green” chemistry applications.[6][7] The solubility in
scCO:z is highly dependent on pressure and temperature.

Solubility (mol
Dye Temperature (°C) Pressure (bar) .
fraction x 10~6)
C.l. Disperse Red 60 140.55 300 ~1.8
C.l. Disperse Orange
120 240 ~3.5
30
C.l. Disperse Blue 79 120 240 ~1.5

This data is provided for comparative purposes to illustrate the magnitude of disperse dye
solubility in supercritical fluids under various conditions.
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Experimental Protocol: Determination of Solubility
via UV-Vis Spectrophotometry

The following protocol outlines a detailed methodology for the quantitative determination of
Disperse Red 50 solubility in an organic solvent using UV-Vis spectrophotometry. This method
Is based on the Beer-Lambert law, which establishes a linear relationship between the
absorbance of a solution and the concentration of the absorbing species.[8]

Materials and Apparatus

o Materials:

o

Disperse Red 50 (analytical standard)
o Solvent of interest (e.g., acetone, ethanol - HPLC grade)
o Volumetric flasks (various sizes: 10 mL, 25 mL, 50 mL, 100 mL)
o Pipettes (various sizes with appropriate accuracy)
o Glass vials with screw caps
o Syringe filters (0.45 pm, solvent-compatible)
o Magnetic stirrer and stir bars
o Analytical balance
e Apparatus:
o UV-Vis Spectrophotometer
o Quartz cuvettes (1 cm path length)

o Constant temperature bath or shaker

Experimental Workflow
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Experimental Workflow for Solubility Determination
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Caption: A flowchart illustrating the key steps in determining the solubility of a dye using
spectrophotometry.
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Detailed Procedure

Step 1: Preparation of a Saturated Solution

Add an excess amount of Disperse Red 50 to a glass vial containing a known volume of the
chosen solvent. The presence of undissolved solid is essential to ensure saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature bath or shaker set to the desired temperature (e.qg.,
25 °C).

Equilibrate the solution for a sufficient period (e.g., 24-48 hours) with continuous stirring to
ensure that equilibrium solubility is reached.

Step 2: Preparation of Standard Solutions and Calibration Curve

Prepare a stock solution of Disperse Red 50 in the same solvent with a known
concentration. This is done by accurately weighing a small amount of the dye and dissolving
it in a specific volume of the solvent using a volumetric flask.

Perform a series of dilutions from the stock solution to create at least five standard solutions
of decreasing concentrations.

Determine the wavelength of maximum absorbance (A_max) of Disperse Red 50 in the
chosen solvent by scanning the absorbance of one of the standard solutions across the UV-
Vis spectrum.

Measure the absorbance of each standard solution at the determined A_max using the UV-
Vis spectrophotometer. Use the pure solvent as a blank to zero the instrument.

Plot a calibration curve of absorbance versus concentration for the standard solutions. The
plot should be linear and pass through the origin, following the Beer-Lambert law. Determine
the equation of the line (y = mx + c¢), where 'y' is absorbance, X' is concentration, 'm' is the
slope, and 'c' is the y-intercept.

Step 3: Determination of Solubility
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 After equilibration, carefully withdraw a sample of the supernatant from the saturated solution
using a syringe.

o Immediately filter the sample through a 0.45 um syringe filter to remove any undissolved
particles.

 Dilute the filtered saturated solution with a known volume of the solvent to bring its
absorbance within the linear range of the calibration curve.

e Measure the absorbance of the diluted saturated solution at A_max.

e Use the equation of the calibration curve to calculate the concentration of the diluted
solution.

» Multiply the calculated concentration by the dilution factor to determine the concentration of
the saturated solution, which represents the solubility of Disperse Red 50 in that solvent at
the specified temperature.

Factors Influencing the Solubility of Disperse Dyes

The solubility of disperse dyes like Disperse Red 50 is influenced by several factors, which are
crucial to consider in both experimental design and practical applications.

Factors Affecting Disperse Dye Solubility

Disperse Dye
Solubility

Temperature Solvent Polarity Molecular Weight & Structure Dispersing Agents
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Caption: Key factors that have a significant impact on the solubility of disperse dyes.
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o Temperature: Generally, the solubility of disperse dyes increases with an increase in
temperature.[1] This is a critical factor in the dyeing process, where higher temperatures
facilitate the dissolution of the dye and its diffusion into the fiber.

o Solvent Polarity: Disperse dyes, being non-ionic and relatively nonpolar, exhibit higher
solubility in organic solvents of lower polarity, such as acetone and ethanol, compared to
highly polar solvents like water.[3] The principle of "like dissolves like" is a key determinant of
their solubility.

e Molecular Weight and Structure: The molecular size and the presence of certain functional
groups on the dye molecule can affect its solubility. Generally, smaller molecules tend to be
more soluble.

o Dispersing Agents: In aqueous applications, dispersing agents are essential. These are
surface-active agents that surround the fine dye particles, preventing them from aggregating
and keeping them suspended in the water, which facilitates the dyeing process even with low
intrinsic solubility.[1]

Conclusion

This technical guide has provided a detailed overview of the solubility of Disperse Red 50.
While quantitative data in common organic solvents remains a gap in the readily available
literature, the provided qualitative information and the detailed experimental protocol for
solubility determination offer a solid foundation for researchers and professionals. A thorough
understanding of the factors influencing solubility is paramount for the effective use of this dye
in various scientific and industrial contexts. The methodologies and information presented
herein are intended to support further research and application development involving
Disperse Red 50.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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